Cas no 1559009-11-8 ({bicyclo2.2.1heptan-2-yl}methanesulfonamide)

• Product Name: {bicyclo2.2.1heptan-2-yl}methanesulfonamide
• CAS No: 1559009-11-8
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• MDL: MFCD21951054
• CID: 5244869
• PubChem ID: 79557864
• Update Time: 2026-03-08

{bicyclo2.2.1heptan-2-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-methanesulfonamide
• {bicyclo2.2.1heptan-2-yl}methanesulfonamide

• MDL： MFCD21951054
• Inchi： 1S/C8H15NO2S/c9-12(10,11)5-8-4-6-1-2-7(8)3-6/h6-8H,1-5H2,(H2,9,10,11)
• InChI Key： IHOWRKGKNZRJKK-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC2CS(N)(=O)=O

Additional information on {bicyclo2.2.1heptan-2-yl}methanesulfonamide

Comprehensive Guide to {bicyclo[2.2.1]heptan-2-yl}methanesulfonamide (CAS No. 1559009-11-8): Properties, Applications, and Market Insights

{Bicyclo[2.2.1]heptan-2-yl}methanesulfonamide (CAS No. 1559009-11-8) is a specialized sulfonamide derivative with a unique bicyclic structure, making it a compound of significant interest in pharmaceutical and chemical research. Its molecular framework, featuring a norbornane core, provides distinct steric and electronic properties that are valuable in drug design and material science. This article delves into its chemical properties, synthetic applications, and emerging trends in its utilization.

The compound's CAS number 1559009-11-8 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documentation. The bicyclo[2.2.1]heptane (norbornane) skeleton in {bicyclo[2.2.1]heptan-2-yl}methanesulfonamide contributes to its rigidity and conformational stability, which are advantageous in developing high-performance materials and bioactive molecules. Recent studies highlight its potential as a building block in medicinal chemistry, particularly for targeting enzymes and receptors with complex binding sites.

In the context of drug discovery, {bicyclo[2.2.1]heptan-2-yl}methanesulfonamide has garnered attention due to its ability to modulate biological activity through its sulfonamide group. This functional group is known for its role in hydrogen bonding and molecular recognition, making it a key feature in pharmacophore design. Researchers are exploring its derivatives for applications in central nervous system (CNS) therapeutics and anti-inflammatory agents, aligning with the growing demand for novel neuroprotective and immunomodulatory drugs.

The synthetic versatility of {bicyclo[2.2.1]heptan-2-yl}methanesulfonamide is another area of interest. Its norbornane scaffold can be functionalized through various organic transformations, such as ring-opening reactions or cross-coupling, to yield diverse analogs. This adaptability is particularly relevant in green chemistry initiatives, where efficient and sustainable synthetic routes are prioritized. Recent advancements in catalysis have enabled more eco-friendly production methods for such bicyclic compounds, addressing the industry's shift toward environmentally benign processes.

From a market perspective, the demand for {bicyclo[2.2.1]heptan-2-yl}methanesulfonamide is driven by its niche applications in high-value pharmaceuticals and advanced materials. The compound's patent landscape reveals ongoing innovation in its use for specialty polymers and drug delivery systems. Analysts note that the fine chemicals sector is witnessing increased investment in custom synthesis of bicyclic sulfonamides, reflecting their expanding role in precision medicine and material engineering.

In summary, {bicyclo[2.2.1]heptan-2-yl}methanesulfonamide (CAS No. 1559009-11-8) represents a compelling case study in the intersection of structural complexity and functional utility. Its bicyclic architecture and sulfonamide moiety offer multifaceted opportunities for scientific and industrial advancement. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable technology.